Cas no 2172221-84-8 (2-cyclopropyl-2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxy)acetic acid)

• Product Name: 2-cyclopropyl-2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxy)acetic acid
• CAS No: 2172221-84-8
• MF: C₂₄H₂₆N₂O₇
• MW: 454.472446918488
• CID: 5945859
• PubChem ID: 165563499
• Update Time: 2025-05-25

2-cyclopropyl-2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxy)acetic acid
• EN300-1546757
• 2-cyclopropyl-2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}oxy)acetic acid
• 2172221-84-8

• Inchi： 1S/C24H26N2O7/c27-21(26-33-22(23(28)29)15-9-10-15)14-31-12-11-25-24(30)32-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20,22H,9-14H2,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： FDNRUEWPWMLFDJ-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C1CC1)NC(COCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 454.17400117g/mol
• Monoisotopic Mass: 454.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 123Ų

Additional information on 2-cyclopropyl-2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxy)acetic acid

Comprehensive Analysis of 2-cyclopropyl-2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxy)acetic acid (CAS No. 2172221-84-8)

The compound 2-cyclopropyl-2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxy)acetic acid (CAS No. 2172221-84-8) is a highly specialized chemical entity with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclopropyl group and a Fmoc-protected amino moiety, makes it a valuable building block in modern organic chemistry. Researchers and industry professionals frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS) and its potential in drug discovery pipelines.

One of the most notable features of 2-cyclopropyl-2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxy)acetic acid is its compatibility with Fmoc-based protection strategies, which are widely used in peptide chemistry. The Fmoc group (9-fluorenylmethoxycarbonyl) provides orthogonal protection for amino acids, allowing for selective deprotection under mild basic conditions. This characteristic aligns with the growing demand for green chemistry and sustainable synthetic methodologies, topics that dominate current scientific discourse.

The cyclopropyl moiety in this compound introduces interesting steric and electronic effects, which can influence the conformational properties of resulting peptides. This aspect is particularly relevant in the design of peptide-based therapeutics, where three-dimensional structure often determines biological activity. Recent trends in pharmaceutical research show increased interest in constrained peptides and macrocyclic compounds, making this building block potentially valuable for such applications.

From a synthetic perspective, the ethoxyacetamido linker in 2-cyclopropyl-2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxy)acetic acid offers flexibility in conjugation chemistry. This feature addresses common search queries about bioconjugation techniques and linker molecules in drug development. The compound's structure suggests potential utility in creating antibody-drug conjugates (ADCs), a rapidly growing field in oncology research.

Quality control and characterization of 2-cyclopropyl-2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxy)acetic acid typically involve advanced analytical techniques. Researchers often inquire about appropriate HPLC methods, mass spectrometry parameters, and NMR characterization for such compounds. The presence of multiple functional groups in this molecule requires careful analytical method development, a topic of constant discussion in analytical chemistry forums.

The stability profile of CAS No. 2172221-84-8 under various conditions is another area of practical importance. Storage recommendations, solubility characteristics in common organic solvents, and compatibility with different reaction conditions are frequently searched parameters. These practical considerations are crucial for laboratory technicians and process chemists working with this compound in industrial settings.

In the context of intellectual property, 2-cyclopropyl-2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxy)acetic acid represents an interesting case study. The pharmaceutical industry's growing focus on peptide therapeutics has led to increased patent activity around specialized building blocks like this one. Legal professionals and R&D managers often search for information about the patent status and synthetic applications of such compounds.

From a commercial perspective, the availability and pricing of CAS No. 2172221-84-8 are common search queries among purchasing managers in research institutions and pharmaceutical companies. The compound's niche application means it's typically offered by specialized fine chemical suppliers rather than general chemical distributors. This market dynamic reflects broader trends in the custom synthesis and building block chemicals sector.

The environmental fate and biodegradation of 2-cyclopropyl-2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxy)acetic acid represent another area of emerging interest. As regulatory requirements for green chemistry metrics become more stringent, researchers are paying closer attention to the ecological profile of synthetic intermediates. This compound's potential persistence in the environment and any known degradation pathways are subjects worthy of further investigation.

In conclusion, 2-cyclopropyl-2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxy)acetic acid (CAS No. 2172221-84-8) occupies an important niche in synthetic organic chemistry and pharmaceutical development. Its structural features address multiple current research needs, from peptide drug discovery to bioconjugation chemistry. As the scientific community continues to explore novel therapeutic modalities, specialized building blocks like this will likely see increased utilization and research attention.